![molecular formula C21H20N2O2S2 B4196838 N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}-2-(phenylthio)acetamide](/img/structure/B4196838.png)
N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}-2-(phenylthio)acetamide
Overview
Description
N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}-2-(phenylthio)acetamide, also known as TAK-700 or orteronel, is a nonsteroidal androgen synthesis inhibitor that has been studied for its potential use in the treatment of prostate cancer. This compound works by inhibiting the enzyme CYP17, which is involved in the production of androgens such as testosterone. By reducing the levels of androgens in the body, TAK-700 may be able to slow the growth and spread of prostate cancer cells.
Mechanism of Action
N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}-2-(phenylthio)acetamide works by inhibiting the enzyme CYP17, which is involved in the production of androgens such as testosterone. By reducing the levels of androgens in the body, this compound may be able to slow the growth and spread of prostate cancer cells. This compound has been shown to be a potent inhibitor of CYP17, with an IC50 value of 38 nM.
Biochemical and Physiological Effects:
This compound has been shown to reduce the levels of androgens in the body, including testosterone and dihydrotestosterone. This reduction in androgen levels can lead to a reduction in prostate cancer cell growth and spread. In addition, this compound has been shown to have minimal effects on other hormones, such as cortisol and aldosterone.
Advantages and Limitations for Lab Experiments
One advantage of N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}-2-(phenylthio)acetamide is that it is a potent inhibitor of CYP17 and has been shown to reduce the levels of androgens in the body. This makes it a promising candidate for the treatment of prostate cancer. However, one limitation of this compound is that it may have off-target effects on other enzymes and pathways, which could lead to unwanted side effects.
Future Directions
There are several future directions for the study of N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}-2-(phenylthio)acetamide. One area of research could be to evaluate the efficacy of this compound in combination with other drugs for the treatment of prostate cancer. Another area of research could be to investigate the use of this compound in other types of cancer, such as breast cancer or ovarian cancer. Finally, future studies could focus on the development of new and more potent inhibitors of CYP17 for the treatment of prostate cancer.
Scientific Research Applications
N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}-2-(phenylthio)acetamide has been studied extensively for its potential use in the treatment of prostate cancer. Several clinical trials have been conducted to evaluate the safety and efficacy of this compound in patients with advanced prostate cancer. These studies have shown that this compound can reduce the levels of androgens in the body and may be able to slow the growth and spread of prostate cancer cells.
properties
IUPAC Name |
N-[2-methyl-4-[(2-phenylsulfanylacetyl)amino]phenyl]-2-thiophen-2-ylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O2S2/c1-15-12-16(22-21(25)14-27-17-6-3-2-4-7-17)9-10-19(15)23-20(24)13-18-8-5-11-26-18/h2-12H,13-14H2,1H3,(H,22,25)(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTPKZUJRZFBSRC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)CSC2=CC=CC=C2)NC(=O)CC3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.